Cas no 917758-87-3 (Pyrido[3,2-d]pyrimidine, 4-chloro-6-(4-fluorophenyl)-2-methyl-)

Pyrido[3,2-d]pyrimidine, 4-chloro-6-(4-fluorophenyl)-2-methyl- structure
917758-87-3 structure
Product Name:Pyrido[3,2-d]pyrimidine, 4-chloro-6-(4-fluorophenyl)-2-methyl-
CAS No:917758-87-3
MF:C14H9ClFN3
MW:273.692764997482
CID:784988
PubChem ID:57698368
Update Time:2025-04-19

Pyrido[3,2-d]pyrimidine, 4-chloro-6-(4-fluorophenyl)-2-methyl- Chemical and Physical Properties

Names and Identifiers

    • Pyrido[3,2-d]pyrimidine, 4-chloro-6-(4-fluorophenyl)-2-methyl-
    • 4-chloro-6-(4-fluorophenyl)-2-methylpyrido[3,2-d]pyrimidine
    • ZDFNCZRQVVHRSO-UHFFFAOYSA-N
    • 2-methyl-4-chloro-6-(4-fluorophenyl)pyrido[3,2-d]pyrimidine
    • 917758-87-3
    • 2-methyl-4-chloro-6-(4-fluorophenyl)-pyrido[3,2-d]pyrimidine
    • DTXSID70727611
    • SCHEMBL4528389
    • Inchi: 1S/C14H9ClFN3/c1-8-17-12-7-6-11(19-13(12)14(15)18-8)9-2-4-10(16)5-3-9/h2-7H,1H3
    • InChI Key: ZDFNCZRQVVHRSO-UHFFFAOYSA-N
    • SMILES: ClC1C2=C(C=CC(C3C=CC(=CC=3)F)=N2)N=C(C)N=1

Computed Properties

  • Exact Mass: 273.0469032g/mol
  • Monoisotopic Mass: 273.0469032g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 1
  • Complexity: 309
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 38.7Ų
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